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Compound of Interest

Compound Name: Biotin-PEG4-OH

Cat. No.: B15543230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock

solutions of Biotin-PEG4-OH, a commonly used biotinylation reagent in biomedical research

and drug development. Adherence to these guidelines is crucial for ensuring the integrity,

stability, and performance of the reagent in downstream applications.

Introduction
Biotin-PEG4-OH is a bifunctional molecule featuring a biotin moiety for high-affinity binding to

streptavidin and avidin, a hydrophilic 4-unit polyethylene glycol (PEG) spacer, and a terminal

hydroxyl group. The PEG spacer enhances aqueous solubility, reduces aggregation, and

minimizes steric hindrance, making this reagent versatile for various bioconjugation and

labeling applications. The terminal hydroxyl group can be further functionalized if required.

Accurate preparation of stock solutions is the first critical step for successful and reproducible

experimental outcomes.

Physicochemical Properties
A summary of the key physicochemical properties of Biotin-PEG4-OH is presented in the table

below. These properties are essential for calculating the required mass and volume for stock

solution preparation.
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Property Value

Molecular Formula C₁₈H₃₃N₃O₆S

Molecular Weight ~419.54 g/mol [1][2]

Appearance White to off-white solid or waxy solid[3]

Solubility Soluble in water, DMSO, and DMF[3]

Storage (Solid) -20°C, protect from moisture and light[4]

Purity Typically ≥95%

Experimental Protocols
The following protocols detail the preparation of stock solutions in both organic and aqueous

solvents. The choice of solvent will depend on the specific requirements of the downstream

application.

Preparation of a 10 mM Stock Solution in Organic
Solvent (DMSO or DMF)
This is the recommended protocol for preparing a concentrated stock solution for long-term

storage.

Materials:

Biotin-PEG4-OH

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Sterile, conical-bottom polypropylene tubes

Calibrated micropipettes and sterile pipette tips

Vortex mixer

Optional: Sonicator
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Procedure:

Equilibrate Reagent: Before opening, allow the vial of Biotin-PEG4-OH to warm to room

temperature for 15-20 minutes. This prevents moisture from condensing on the compound,

which could affect its stability.

Calculate Solvent Volume: To prepare a 10 mM stock solution, use the following formula:

Volume (in µL) = (Mass of Biotin-PEG4-OH in mg / 419.54 g/mol ) * 100,000

For example, to prepare a 10 mM stock solution from 5 mg of Biotin-PEG4-OH: (5 mg /

419.54) * 100,000 ≈ 119.18 µL of solvent.

Dissolution: Carefully add the calculated volume of anhydrous DMSO or DMF to the vial

containing the Biotin-PEG4-OH.

Mixing: Close the vial tightly and vortex thoroughly until the solid is completely dissolved. If

necessary, brief sonication in a water bath can be used to aid dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into single-use

volumes in sterile polypropylene tubes.

Storage: Store the aliquots at -20°C, protected from light. When stored properly, the stock

solution in anhydrous DMSO or DMF can be stable for several months.

Preparation of an Aqueous Stock Solution
For applications where organic solvents are not suitable, an aqueous stock solution can be

prepared. It is recommended to prepare this solution fresh before each use due to the potential

for hydrolysis over time.

Materials:

Biotin-PEG4-OH

High-purity, sterile deionized water or a suitable aqueous buffer (e.g., PBS, pH 7.4)

Sterile, conical-bottom polypropylene tubes
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Calibrated micropipettes and sterile pipette tips

Vortex mixer

Procedure:

Equilibrate Reagent: As with the organic solvent protocol, allow the vial of Biotin-PEG4-OH
to reach room temperature before opening.

Dissolution: Add the desired volume of sterile water or buffer to the vial. Biotin-PEG4-OH is

soluble in water.

Mixing: Vortex the solution until the compound is fully dissolved.

Immediate Use: Use the freshly prepared aqueous solution immediately for your experiment.

Discard any unused portion of the aqueous solution; do not store for later use.

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the logical relationship of the key components.
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Stock Solution Preparation Workflow

Start: Obtain Biotin-PEG4-OH

Equilibrate vial to Room Temperature

Add Anhydrous Solvent (DMSO/DMF)

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C, Protected from Light

End: Ready for Use

Click to download full resolution via product page

Caption: Experimental workflow for preparing Biotin-PEG4-OH stock solution.
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Key Components and Relationships

Biotin

PEG4 Spacer

 linked to

Streptavidin/Avidin

 high-affinity binding

Hydroxyl Group (-OH)

 linked to

Click to download full resolution via product page

Caption: Logical relationship of Biotin-PEG4-OH functional components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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